Cas no 62615-30-9 (Naphtho[1,2-b]thiophene-2-carboxaldehyde, 3-methyl-)

• Product Name: Naphtho[1,2-b]thiophene-2-carboxaldehyde, 3-methyl-
• CAS No: 62615-30-9
• MF: C₁₄H₁₀OS
• MW: 226.293602466583
• CID: 438136
• PubChem ID: 12326947
• Update Time: 2025-04-19

Naphtho[1,2-b]thiophene-2-carboxaldehyde, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene-2-carboxaldehyde, 3-methyl-
• 3-methylbenzo[g][1]benzothiole-2-carbaldehyde
• 62615-30-9
• 3-METHYLNAPHTHO[1,2-B]THIOPHENE-2-CARBALDEHYDE
• DTXSID00489735

• Inchi： 1S/C14H10OS/c1-9-11-7-6-10-4-2-3-5-12(10)14(11)16-13(9)8-15/h2-8H,1H3
• InChI Key： RRLXONRKSXZBPB-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C)C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 226.0453
• Monoisotopic Mass: 226.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07